Cas no 2137551-45-0 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid
• CAS No: 2137551-45-0
• MF: C₁₀H₁₀N₂O₅S
• MW: 270.261801242828
• CID: 6343903
• PubChem ID: 165833901
• Update Time: 2025-07-02

2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid
• 2137551-45-0
• EN300-1114822
• 2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]furan-3-carboxylic acid

• Inchi： 1S/C10H10N2O5S/c1-18(15,16)7-4-11-12(5-7)6-9-8(10(13)14)2-3-17-9/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： GLZGDZKCQUHBSA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1=C(C(=O)O)C=CO1)(=O)=O

Computed Properties

• Exact Mass: 270.03104260g/mol
• Monoisotopic Mass: 270.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 111Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid

Comprehensive Overview of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid (CAS No. 2137551-45-0)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid (CAS No. 2137551-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a furan ring, a pyrazole moiety, and a methanesulfonyl group, making it a versatile intermediate for drug discovery and material science applications. Its carboxylic acid functionality further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for heterocyclic compounds like 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid has surged due to their pivotal role in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation studies. The compound’s sulfonyl group contributes to improved solubility and binding affinity, addressing common challenges in drug delivery optimization—a frequent search query among medicinal chemists.

The synthesis of CAS No. 2137551-45-0 typically involves multi-step organic reactions, including cross-coupling and functional group interconversion. Advanced techniques like microwave-assisted synthesis (a trending keyword in green chemistry) have been explored to enhance yield and reduce reaction times. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its high purity, a critical factor for preclinical studies.

From an industrial perspective, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid aligns with the growing focus on sustainable synthetic routes. Companies are increasingly searching for eco-friendly catalysts and solvent-free conditions to produce such intermediates, reflecting broader environmental concerns. Its stability under physiological conditions also makes it a candidate for prodrug development, another area of high interest in pharmaceutical forums.

Beyond therapeutics, this compound’s furan-pyrazole hybrid structure has applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications tie into popular searches around renewable energy materials and carbon capture technologies, highlighting its multidisciplinary relevance.

In summary, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylfuran-3-carboxylic acid (CAS No. 2137551-45-0) exemplifies the convergence of medicinal chemistry, green synthesis, and advanced materials. Its adaptability to current research trends—such as targeted drug design and sustainable manufacturing—ensures its continued prominence in scientific literature and industrial pipelines.